![molecular formula C10H12N2O B8589985 2-[N-(2-Hydroxyethyl)methylamino]benzonitrile](/img/structure/B8589985.png)
2-[N-(2-Hydroxyethyl)methylamino]benzonitrile
Cat. No. B8589985
M. Wt: 176.21 g/mol
InChI Key: ZJECMIKDEZVJBM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:10][NH:11][CH2:12][CH2:13][OH:14].[F:1][c:2]1[c:3]([C:4]#[N:5])[cH:6][cH:7][cH:8][cH:9]1>>[c:2]1([N:11]([CH3:10])[CH2:12][CH2:13][OH:14])[c:3]([C:4]#[N:5])[cH:6][cH:7][cH:8][cH:9]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CNCCO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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N#Cc1ccccc1F
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CN(CCO)c1ccccc1C#N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
